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Solubility and Working Concentrations

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Calpeptin

CAS No.: 117591-20-5

Cat. No.: S548332

Aspect Details Source | Context

Solubility in Varies by supplier: 25 mg/mL [1], 72 mg/mL Supplier data sheets.

DMSO (=199 mM) [2], 100 mg/mL (~276 mM) [3], or 100
mM [4].

Storage Prepare stock solutions in fresh, anhydrous Standard laboratory handling
DMSO. Aliquot and store at -20°C for long-term advice.

stability [2] [5] [4].

Working Varies by experiment. Common range: 10 - 50 pM  Compiled from experimental
Concentration in cell culture [2]. data in research literature.

Experimental Protocols from Literature

The table below outlines specific Calpeptin concentrations and conditions used in published studies, which

can serve as reference protocols.

Cell Line / Assay Calpeptin Incubation L PMID |

. . Key Findings / Notes
Model Type Concentration Time Source
PC12 Cells  Autophagy 10 puM 96 hours Induced clearance of 18391949
(Rat) assay mutant proteins (EGFP- [2]
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Cell Line / Assay Calpeptin Incubation - PMID /
. . Key Findings / Notes
Model Type Concentration Time Source
HDQ74 & A53T alpha-
synuclein).
COS7 Cells  Autophagy 50 uM 24 - 48 Increased 18391949
(African assay hours autophagosome [2]
Green formation and reduced
Monkey) protein aggregation.

| HeLa Cells (Human) | Antiviral / Cytotoxic assay | IC50 = 17.7 pM (Antiviral) TC50 = 22.1 pM
(Cytotoxic) | Not specified | Tested against human rhinovirus-14. Note the narrow window between efficacy
and toxicity. | ChEMBL [2] | | NMuMG Cells (Mouse) | Function assay (EMT) | 25 to 50 pM | 24 to 72
hours | Suppressed TGFP1-induced calpain activity and epithelial-mesenchymal transition (EMT). |
ChEMBL [2] | | Mouse Xenograft Model (In vivo) | Antitumor activity | 0.04 mg/mouse (Intraperitoneal) | 3
times/week for 4 weeks | Reduced tumor volume and inhibited desmoplastic reaction in pancreatic cancer

model. | [6] |

Step-by-Step Preparation Guide

You can structure a standard operating procedure for researchers using the following workflow:
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(1. Calculate Required Mass)

Click to download full resolution via product page

e Calculate the mass of Calpeptin needed to achieve your desired stock concentration (e.g., 50
mg/mL).

¢ Transfer the powder to a suitable vial and add the correct volume of fresh, anhydrous DMSO to
achieve the target concentration. Note that moisture-absorbing DMSO can reduce solubility [2].

¢ Briefly vortex the mixture until the solid is fully dissolved. If needed, a short sonication can assist in
dissolving the compound completely.

¢ Prepare single-use aliquots of the stock solution into sterile microtubes to avoid repeated freeze-
thaw cycles.

e Store the aliquots at -20°C for long-term stability [5] [4].
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e Thaw an aliquot and dilute the stock solution into your cell culture medium or buffer to reach the final
working concentration immediately before use.

Key Troubleshooting FAQs

¢ Q: What is the maximum recommended concentration of DMSO in cell culture?

o A:As a general rule, the final concentration of DMSO in cell culture should not exceed 0.1%
(viv). For most assays, this is well-tolerated by cells. Always include a vehicle control with the
same concentration of DMSO in your experiments.

¢ Q: The Calpeptin precipitates when I add it to my aqueous buffer. What should I do?

o A: This is common. Ensure you are adding the DMSO stock solution to the medium/buffer,
not the other way around, while gently vortexing or pipetting to mix. The stock solution should
be prepared in pure DMSO first. Formulations for direct in vivo administration can use co-
solvents like PEG300, Tween-80, and saline [2].

e Q: Why do the reported solubility values differ between suppliers?

o A: Variations can occur due to differences in the compound's purity, batch-to-batch variability,
and specific measurement conditions. When in doubt, start with the lower concentration
value (e.g., 25 mg/mL) to ensure complete dissolution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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